Cas no 39835-07-9 (6-chloro-1,2-benzoxazole)

• Product Name: 6-chloro-1,2-benzoxazole
• CAS No: 39835-07-9
• MF: C₇H₄ClNO
• MW: 153.565760612488
• CID: 924956
• PubChem ID: 20096506
• Update Time: 2025-04-19

6-chloro-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-1,2-BENZISOXAZOLE
• 6-chloro-1,2-benzoxazole
• 6-chloranyl-1,2-benzoxazole
• 6-Chlorbenzisoxazol
• 6-chlorobenzisoxazole
• EN300-1460832
• CS-0269309
• DB-359335
• DTXSID20602348
• AKOS006292083
• SCHEMBL3557935
• 6-CHLOROBENZO[D]ISOXAZOLE
• AB25992
• A824758
• 39835-07-9

• MDL： MFCD06659633
• Inchi： 1S/C7H4ClNO/c8-6-2-1-5-4-9-10-7(5)3-6/h1-4H
• InChI Key： WXVYFIRLSWWDBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=NOC=2C=1

Computed Properties

• Exact Mass: 152.99800
• Monoisotopic Mass: 152.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 251.2±13.0°C at 760 mmHg
• PSA: 26.03000
• LogP: 2.48120

6-chloro-1,2-benzoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338